Cas no 14444-12-3 (3,7-Dimethyl-2,3-dihydro-1H-inden-1-one)
14444-12-3 structure
Product Name:3,7-Dimethyl-2,3-dihydro-1H-inden-1-one
CAS No:14444-12-3
MF:C11H12O
MW:160.212383270264
CID:2777503
PubChem ID:57639771
Update Time:2025-04-21
3,7-Dimethyl-2,3-dihydro-1H-inden-1-one Chemical and Physical Properties
Names and Identifiers
-
- 3,7-Dimethyl-2,3-dihydro-1H-inden-1-one
- SCHEMBL12718511
- 14444-12-3
- DTXSID60727382
-
- Inchi: 1S/C11H12O/c1-7-4-3-5-9-8(2)6-10(12)11(7)9/h3-5,8H,6H2,1-2H3
- InChI Key: JGHGQXCQZHVLCR-UHFFFAOYSA-N
- SMILES: O=C1C2C(C)=CC=CC=2C(C)C1
Computed Properties
- Exact Mass: 160.088815002Da
- Monoisotopic Mass: 160.088815002Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 197
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 17.1Ų
3,7-Dimethyl-2,3-dihydro-1H-inden-1-one Related Literature
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
14444-12-3 (3,7-Dimethyl-2,3-dihydro-1H-inden-1-one) Related Products
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